2-(5-(2-furyl)-4-methyl(1,2,4-triazol-3-ylthio))-N-(2-methoxy-5-methylphenyl)a cetamide

• Molecular Formula: C17H18N4O3S
• Molecular Weight: 358.4 g/mol
• IUPAC Name: 2-[[5-(furan-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C17H18N4O3S/c1-11-6-7-13(23-3)12(9-11)18-15(22)10-25-17-20-19-16(21(17)2)14-5-4-8-24-14/h4-9H,10H2,1-3H3,(H,18,22)
• InChI Key: SICQTXOZKKLCHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(N2C)C3=CC=CO3

Description

This compound, with the systematic name 2-(5-(2-furyl)-4-methyl-4H-1,2,4-triazol-3-ylthio)-N-(2-methoxy-5-methylphenyl)acetamide, is a heterocyclic acetamide derivative featuring a 1,2,4-triazole core substituted with a 2-furyl group and a methyl moiety at positions 5 and 4, respectively. The thioether linkage connects the triazole ring to an acetamide group, which is further substituted with a 2-methoxy-5-methylphenyl aromatic ring. Its molecular formula is C₁₇H₁₈N₄O₃S, with a molecular weight of 358.42 g/mol and CAS registry number 840511-34-4 .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following compounds share structural similarities with the target molecule, differing primarily in substituents on the triazole ring or the aromatic acetamide moiety. Key comparisons are summarized in Table 1.

Table 1: Structural and Functional Comparison of Triazole-Thioacetamide Derivatives

Compound Name	Key Substituents	Molecular Weight (g/mol)	Notable Properties/Applications	Reference
2-(5-(2-Furyl)-4-methyl-4H-1,2,4-triazol-3-ylthio)-N-(2-methoxy-5-methylphenyl)acetamide	2-Methoxy-5-methylphenyl, 4-methyltriazole, furyl	358.42	Potential bioactive scaffold
2-{[4-Ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-fluoro-2-methylphenyl)acetamide	5-Fluoro-2-methylphenyl, 4-ethyltriazole	356.44	Enhanced lipophilicity due to ethyl
N-(3,5-Dimethylphenyl)-2-{[4-ethyl-5-(2-furyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	3,5-Dimethylphenyl, 4-ethyltriazole	356.44	Improved metabolic stability
2-(4-(4-Fluorophenyl)-5-phenyl-4H-1,2,4-triazol-3-ylthio)-N-phenylacetamide (9d)	4-Fluorophenyl, phenyltriazole	394.43	Anti-inflammatory activity
2-{[5-(Phenoxymethyl)-4-allyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-bromophenyl)acetamide	Allyl, phenoxymethyl, 4-bromophenyl	444.37	Bulkier substituents reduce solubility

Electronic and Steric Effects

• Electron-Donating vs. Electron-Withdrawing Groups: The target compound’s 2-methoxy group (electron-donating) contrasts with analogues featuring fluoro (e.g., ) or nitro (e.g., ) substituents. Electron-withdrawing groups (EWGs) like nitro enhance electrophilicity but may reduce bioavailability due to increased polarity.

• Triazole Substitution :

  • 4-Methyl substitution (target compound) vs. 4-ethyl () impacts steric bulk and metabolic stability. Ethyl groups may prolong half-life by resisting oxidative degradation.

Pharmacological and Toxicological Profiles

• Bioactivity :
  • Fluorinated analogues (e.g., ) often exhibit enhanced antimicrobial or anti-inflammatory activity due to increased membrane permeability.
  • The methoxy group in the target compound may improve solubility over halogenated derivatives, as seen in compound 9f (bromophenyl, m.p. 247.9°C vs. target compound’s predicted lower m.p.) .
• Toxicity: Nitrofuran derivatives (e.g., ) are notorious for carcinogenicity, but the target compound’s furyl group lacks the nitro moiety linked to renal and bladder toxicity in rats .

Physicochemical Properties

• Melting Points : The target compound’s melting point is unreported, but analogues with similar substituents (e.g., methoxy, methyl) range from 180–220°C .
• Solubility : Methoxy and methyl groups likely enhance aqueous solubility compared to bromo or nitro derivatives .